Lithium 3,7,12-trioxo-5beta-cholan-24-oate

Specification

• CAS No.: 94107-86-5
• Molecular Formula: C24H33LiO5
• Molecular Weight: 408.5 g/mol
• IUPAC Name: lithium;(4R)-4-[(5S,10S,13R,17R)-10,13-dimethyl-3,7,12-trioxo-1,2,4,5,6,8,9,11,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• Standard InChI: InChI=1S/C24H34O5.Li/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29);/q;+1/p-1/t13-,14+,16-,17?,18?,22?,23+,24-;/m1./s1
• Standard InChI Key: MDBRRPHXJSSWBY-COIYELSQSA-M
• Isomeric SMILES: [Li+].C[C@H](CCC(=O)[O-])[C@H]1CCC2[C@@]1(C(=O)CC3C2C(=O)C[C@H]4[C@@]3(CCC(=O)C4)C)C
• Canonical SMILES: [Li+].CC(CCC(=O)[O-])C1CCC2C1(C(=O)CC3C2C(=O)CC4C3(CCC(=O)C4)C)C

Introduction

Biological Activities and Applications

Bile acid derivatives, including those similar to lithium 3,7,12-trioxo-5beta-cholan-24-oate, are known for their roles in lipid metabolism and potential therapeutic applications. They can influence metabolic pathways by interacting with biological membranes and receptors involved in bile acid synthesis and transport. Compounds like dehydrocholate are used as cholagogues, stimulating bile flow, which may have implications for treating liver diseases or disorders related to bile acid metabolism.

Synthesis and Characterization

The synthesis of bile acid derivatives typically involves multi-step organic reactions, requiring careful control of conditions such as temperature and solvent choice to ensure high yields and purity. Analytical techniques like nuclear magnetic resonance spectroscopy and mass spectrometry are used to characterize these compounds.

Research Findings and Future Directions

While specific research findings on lithium 3,7,12-trioxo-5beta-cholan-24-oate are not available, studies on related compounds suggest potential applications in biochemistry and pharmacology. Further research could elucidate the biological activities and therapeutic potential of this compound, particularly in areas related to bile acid metabolism and liver health.